Cas no 15905-32-5 (Erythrosin B)

• Product Name: Erythrosin B
• CAS No: 15905-32-5
• MF: C₂₀H₈I₄O₅
• MW: 835.892415046692
• MDL: MFCD00005044
• CID: 168075
• PubChem ID: 87576130
• Update Time: 2025-04-19

Erythrosin B Chemical and Physical Properties

Names and Identifiers

• Spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one,3',6'-dihydroxy-2',4',5',7'-tetraiodo-
• Tetraiodofluorescein
• Erythrosin B
• Solvent Red 140
• Iodoeosine
• iodeosin
• 2,4,5,7-Erythrosin
• 2',4',5',7'-tetraiodo-fluorescei
• 2',4',5',7'-tetraiodofluorescein
• erythrosine acid
• 9'-[9H]xanthen]-3-one, 3',6'-dihydroxy-2',4',5',7'-tetraiodo-Spiro[isobenzofuran-1(3H)
• NSC 328781
• 3',6'-Dihydroxy-2',4',5',7'-tetraiodospiro[isobenzofuran-1(3H),9'-(9H)xanthen]-3-one
• Erythrosine, phenolic
• ERYTHROSINE
• E127
• 1A878FZQ9B
• Aizen erythrosine
• Fluorescein, 2',4',5',7'-tetraiodo-
• Spiro(isobenzofuran-1(3H),9'-(9H)xanthen)-3-one, 3',6'-dihydroxy-2',4',5',7'-tetraiodo-
• DSSTox_RID_80523
• DSSTox_CID_24207
• Spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one, 3',6'-dihydroxy-2',4',5',7'-te
• Tetrajodfluorescein
• Ceplac
• ERYTHROSINB
• Red 1427
• SMP2_000049
• NSC-328781
• AS-74205
• MLS001332406
• Spiro[isobenzofuran-1(3H), 3',6'-dihydroxy-2',4',5',7'-tetraiodo-
• C.I. Solvent Red 140
• Food Red No. 3
• NS00005678
• Cogilor orange 211.10
• NSC328781
• 2',5',7'-Tetraiodofluorescein
• 3',6'-Dihydroxy-2',4',5',7'-tetraiodo-3H-spiro[isobenzofuran-1,9'-xanthen]-3-one
• NCGC00166249-03
• Trace
• Fluorescein, 2',4',5',7'-tetraiodo- (VAN)
• SMR000857151
• 3',6'-Dihydroxy-2',4',5',7'-tetraiodospiro[isobenzofuran-1(3H),9'(9H)-xanthen]-3-one, 9CI
• CS-0030748
• Fluoresceins
• DTXSID7044843
• Cogilor orange 312.42
• OALHHIHQOFIMEF-UHFFFAOYSA-N
• ERYTHROSINE J
• NCGC00166249-01
• 2,5,7-Erythrosin
• NCGC00166249-02
• EINECS 240-046-0
• Erythrosin B, Dye content >=95 %
• HB0759
• MLS001332405
• Pyrosine B
• Tetraiodofluoresceuin
• 3',6'-DIHYDROXY-2',4',5',7'-TETRAIODO-3H-SPIRO(2-BENZOFURAN-1,9'-XANTHEN)-3-ONE
• Q420101
• AKOS015903873
• SCHEMBL25042
• T0124
• Tox21_113464
• Fluorescein,4',5',7'-tetraiodo-
• D92303
• J-009558
• 3',6'-dihydroxy-2',4',5',7'-tetraiodo-3H-spiro[2-benzofuran-1,9'-xanthen]-3-one
• Iodeosine B
• C.I. 45430:2
• UNII-1A878FZQ9B
• 2, 4,5,7-Tetraiodofluorescein
• C20H8I4O5
• 2,5,7-Tetraiodofluorescein
• C.I. Food Red 14
• CHEMBL1332616
• Felumin
• BDBM50542241
• NCGC00256240-01
• tetra-iodo-fluorescein
• E127 Erythrosine
• 4-19-00-02923 (Beilstein Handbook Reference)
• 3',6'-dihydroxy-2',4',5',7'-tetraiodospiro[2-benzofuran-3,9'-xanthene]-1-one
• Tox21_113464_1
• Solvent Red 140; Tetraiodofluoresceuin; Erythrosine
• CAS-15905-32-5
• Dianthine B
• Spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one, 3',6'-dihydroxy-2',4',5',7'-tetraiodo-
• CI 45430:2
• FD and C Red No. 3
• 3',6'-Dihydroxy-2',4',5',7'-tetraiodospiro(isobenzofuran-1(3H),9'-(9H)xanthene)-3-one
• Tox21_301634
• DTXCID1024207
• BRN 0062817
• 15905-32-5
• HY-107864
• STL453505
• Erythrosine B (free acid)
• Solvent red 140; Iodoeosine

• MDL： MFCD00005044
• Inchi： 1S/C20H8I4O5/c21-11-5-9-17(13(23)15(11)25)28-18-10(6-12(22)16(26)14(18)24)20(9)8-4-2-1-3-7(8)19(27)29-20/h1-6,25-26H
• InChI Key： OALHHIHQOFIMEF-UHFFFAOYSA-N
• SMILES： IC1=C(C(=CC2=C1OC1C(=C(C(=CC=1C12C2C=CC=CC=2C(=O)O1)I)O)I)I)O
• BRN： 0062817

Computed Properties

• Exact Mass: 835.65500
• Monoisotopic Mass: 879.618935
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 0
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 6
• Topological Polar Surface Area: 76

Experimental Properties

• Color/Form: A red or reddish brown particle or powder
• Density: 2.93±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 303℃
• Boiling Point: 628.3°C at 760 mmHg
• Flash Point: 333.8±31.5 °C
• Refractive Index: 1.972
• Solubility: Insuluble (5.3E-5 g/L) (25 ºC),
• Water Partition Coefficient: Soluble in water, spirit, methanol, methyl cellosolve and ethanol.
• PSA: 75.99000
• LogP: 6.08420
• Solubility: Not determined

Erythrosin B Security Information

• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H303
• Warning Statement： P312
• WGK Germany：2
• Safety Instruction： S22; S24/25
• RTECS：LM5940000
• TSCA：Yes
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Xanthenes
• Material Chemicals Colorants and Pigments Dyes
• Material Chemicals Colorants and Pigments